Cas no 1270509-53-9 (3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE)

• Product Name: 3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• CAS No: 1270509-53-9
• MF: C₁₀H₈F₄N₂
• MW: 232.177536010742
• CID: 5582753
• PubChem ID: 129945263
• Update Time: 2025-08-05

3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
• Benzenepropanenitrile, β-amino-2-fluoro-5-(trifluoromethyl)-
• 1270509-53-9
• N14987

• Inchi： 1S/C10H8F4N2/c11-8-2-1-6(10(12,13)14)5-7(8)9(16)3-4-15/h1-2,5,9H,3,16H2
• InChI Key： CEHLMQUQNUJNJX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C(CC#N)N

Computed Properties

• Exact Mass: 232.06236091g/mol
• Monoisotopic Mass: 232.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 289.5±35.0 °C(Predicted)
• pka: 6.06±0.10(Predicted)

Additional information on 3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE

3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE: A Comprehensive Overview

The compound 3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE, identified by the CAS number 1270509-53-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a fluorinated aromatic ring, further substituted with an amino group and a nitrile functional group. The combination of these functional groups makes this compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The presence of the trifluoromethyl group in this compound contributes to its high stability and lipophilicity, making it an attractive candidate for designing bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE involves a multi-step process that typically starts with the preparation of the aromatic precursor. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the amino and nitrile groups are introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production.

In terms of applications, this compound has shown promise in the field of materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in semiconducting materials or dielectrics. Additionally, its ability to form stable complexes with metal ions has been exploited in catalysis and sensing applications.

The structural features of this compound also make it an ideal candidate for use in agrochemicals. Its ability to interact with biological systems through specific molecular recognition mechanisms has led to its investigation as a potential herbicide or insecticide. Recent research has focused on optimizing its bioavailability and reducing environmental impact, which are critical factors for its commercialization.

From a safety perspective, thorough toxicological studies have been conducted to assess the potential risks associated with this compound. These studies have demonstrated that it exhibits low acute toxicity when administered at typical exposure levels. However, long-term exposure studies are still ongoing to fully understand its impact on human health and the environment.

In conclusion, 3-AMINO-3-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE represents a valuable addition to the arsenal of advanced chemical compounds available for research and industrial applications. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in diverse fields ranging from pharmaceuticals to materials science. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.